Cas no 1820717-84-7 (2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine)

• Product Name: 2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine
• CAS No: 1820717-84-7
• CID: 4619527
• Update Time: 2025-10-30

2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine

Additional information on 2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine

Research Brief on 2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine (CAS: 1820717-84-7)

In recent years, the compound 2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine (CAS: 1820717-84-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and dihydropyridine structural motifs, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Its molecular structure suggests possible interactions with various biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on the synthesis and optimization of this compound, exploring its reactivity and potential applications. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to elucidate its pharmacological properties. Preliminary findings indicate that 2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine may serve as a scaffold for developing inhibitors targeting specific enzymes or receptors involved in disease pathways.

One notable study published in the Journal of Medicinal Chemistry investigated the compound's role in modulating kinase activity. The research team synthesized a series of derivatives based on the core structure of 1820717-84-7 and evaluated their efficacy in vitro. Results demonstrated that certain derivatives exhibited potent inhibitory effects on targeted kinases, suggesting potential applications in oncology and inflammatory diseases.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding the compound's suitability as a drug candidate. Early data suggest that 2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine possesses favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index.

In addition to its potential therapeutic applications, this compound has also been investigated for its use in chemical biology tools. For instance, researchers have utilized it as a probe to study protein-ligand interactions and cellular signaling pathways. Such applications highlight the versatility of 1820717-84-7 in both drug discovery and fundamental research.

Despite these promising findings, challenges remain in the development of this compound. Issues such as selectivity, toxicity, and synthetic scalability need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the potential of 2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)-3-methylpyridine in clinical applications.

In conclusion, the ongoing research on 1820717-84-7 underscores its significance as a valuable chemical entity in the pharmaceutical and chemical biology fields. Continued investigation into its properties and applications is expected to yield new insights and opportunities for drug development. This brief serves as a snapshot of the current state of research, highlighting both the progress made and the challenges that lie ahead.